Cas no 1805169-77-0 (2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805169-77-0
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915305
• Update Time: 2025-06-08

2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-3-2-12-4(1-11)6(13)5(3)7(9)10/h2,7,13H,1,11H2
• InChI Key： XMISQMKZOXTSGE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine

Introduction to 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805169-77-0)

2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine, with the CAS number 1805169-77-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethyl group, and a hydroxyl group, which collectively contribute to its potential therapeutic applications.

The chemical structure of 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine is particularly intriguing due to its multifunctional nature. The presence of the bromo substituent and the difluoromethyl group imparts specific electronic and steric properties that can influence its biological activity. Additionally, the hydroxyl group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability.

In recent years, there has been a growing interest in the development of small molecules with potent and selective biological activities. 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine has shown promise in various preclinical studies, particularly in the areas of cancer therapy and neurodegenerative diseases. The compound's ability to modulate specific biological pathways makes it a valuable candidate for further investigation.

One of the key areas of research involving 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine is its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

Beyond its anticancer properties, 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine has also shown potential in neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and reduce inflammation, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The multifaceted nature of this compound suggests that it may have broad therapeutic applications.

The synthesis of 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of a suitable pyridine derivative with an appropriate electrophile followed by functional group modifications to introduce the desired substituents. The detailed synthetic protocols have been published in several peer-reviewed journals, providing a solid foundation for further optimization and scale-up.

In terms of pharmacokinetics, preliminary studies have shown that 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its good oral bioavailability and low toxicity profile make it an attractive candidate for clinical development. However, further studies are needed to fully characterize its pharmacological properties and safety profile.

The potential therapeutic applications of 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine have also been explored in combination therapies. For example, when used in conjunction with other anticancer agents or neuroprotective compounds, it has shown synergistic effects that enhance overall treatment efficacy. This combinatorial approach could be particularly beneficial in overcoming drug resistance and improving patient outcomes.

In conclusion, 2-(Aminomethyl)-5-bromo-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805169-77-0) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it a valuable target for further research and development in the fields of oncology and neurology. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for advancing medical treatments.